4-(4-Ethylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-ethylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2S/c1-2-8-3-5-9(6-4-8)10-7-14-11(12)13-10/h3-7H,2H2,1H3,(H2,12,13)
• InChI Key: YDFOGNLELPWXHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)N
• Molecular Formula: C11H12N2S
• DSSTOX Substance ID: DTXSID20352699
• Molecular Weight: 204.29 g/mol
• CAS RN: 85112-35-2

Description

4-(4-Ethylphenyl)-1,3-thiazol-2-amine, also known as 4-EPT, is a compound that has been studied extensively in recent years due to its potential applications in scientific research and laboratory experiments. It is a heterocyclic amine that is composed of a nitrogen atom and two sulfur atoms, and is a derivative of the aromatic thiazole ring. 4-EPT has been found to have a number of biochemical and physiological effects, and is being investigated for its potential use in a variety of fields.

Scientific Research Applications

Noncovalent Interactions and Crystallography

• Thiazole derivatives exhibit diverse noncovalent interactions that contribute to their structural stability and reactivity. A study focused on adamantane-1,3,4-thiadiazole hybrids demonstrated the significance of intra- and intermolecular interactions, highlighting their potential in crystal engineering and materials science (El-Emam et al., 2020).

Antimicrobial Activities

• Thiazole compounds have been explored for their antimicrobial properties. Research into the synthesis of thiazoles and their fused derivatives revealed compounds with significant in vitro antimicrobial activity against bacterial and fungal isolates (Wardkhan et al., 2008).

Anticancer Properties

• A variety of thiazole derivatives have shown promising anticancer activity. For example, arylazothiazoles and 1,3,4-thiadiazoles synthesized using a novel catalyst demonstrated significant activity against colon and liver carcinoma cell lines (Gomha et al., 2015).

Materials Science

• Thiazole derivatives have applications in materials science, such as in the synthesis of novel compounds with enhanced solid-state emission and mechano-chromic activity. This suggests their potential use in security inks and other material applications (Lu & Xia, 2016).

Enzyme Inhibition

• Studies on novel N-arylthiazole-2-amines and their effects on α-glucosidase and β-glucosidase inhibition revealed compounds with high inhibition percentages, highlighting the therapeutic potential of thiazole derivatives in treating diseases like diabetes (Babar et al., 2017).

Mechanism of Action

Target of Action

Related compounds such as 4-ethylphenol have been shown to modulate neurological health and function .

Mode of Action

It is suggested that similar compounds may enter the bloodstream, pass the blood-brain barrier, and affect microglial cells in the central nervous system, possibly affecting processes like neuroinflammation and microglial phagocytosis .

Biochemical Pathways

Related compounds such as 4-ethylphenol are produced through aromatic amino acid fermentation by a range of commensal bacteria, most notably bacteria from the clostridioides genus .

Pharmacokinetics

It is suggested that increased intestinal permeability, common in certain conditions, could potentially explain increased flux of similar compounds across the gut epithelium and the blood brain barrier . Kidney dysfunction, another complication observed in certain conditions, impacts clearance of similar compounds from circulation .

Result of Action

Evidence indicates that accumulation of related compounds in the brain of mice affects connectivity between subregions, particularly those linked to anxiety .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-(4-Ethylphenyl)-1,3-thiazol-2-amine. For instance, chronic exposure to similar compounds, possibly in combination with other factors such as aberrant immune regulation and elevated concentrations of other metabolites, may produce a leaky gut .